Cas no 26899-64-9 (5-phenyl-4H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-phenyl-4H-1,2,4-triazole-3-carbaldehyde
• CAS No: 26899-64-9
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD10696451
• CID: 2661934
• Update Time: 2023-11-27

5-phenyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-4H-1,2,4-triazole-3-carbaldehyde
• s-Triazole-3-carboxaldehyde, 5-phenyl-
• 5-Phenyl-1H-1,2,4-triazole-3-carbaldehyde
• 3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• KGONHESTSCTJLO-UHFFFAOYSA-N
• AB57370
• 5-Phenyl-4H-1,2,4-triazole-3-carbaldehyde #
• 5-phenyl-4H-1,2,4-triazole-3-carbaldehyde

• MDL： MFCD10696451
• Inchi： 1S/C9H7N3O/c13-6-8-10-9(12-11-8)7-4-2-1-3-5-7/h1-6H,(H,10,11,12)
• InChI Key： KGONHESTSCTJLO-UHFFFAOYSA-N
• SMILES： O=CC1NN=C(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles